Cas no 90251-23-3 (Ethanone, 2-chloro-1-(3-isoxazolyl)-)

• Product Name: Ethanone, 2-chloro-1-(3-isoxazolyl)-
• CAS No: 90251-23-3
• MF: C₅H₄ClNO₂
• MW: 145.543760299683
• CID: 791285
• PubChem ID: 45080713
• Update Time: 2025-04-19

Ethanone, 2-chloro-1-(3-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(3-isoxazolyl)-
• 2-chloro-1-(1,2-oxazol-3-yl)ethanone
• Ethanone, 2-chloro-1-(3-isoxazolyl)- (9CI)
• 90251-23-3
• EN300-1703626
• AT19853
• 2-Chloro-1-(isoxazol-3-yl)ethanone
• 2-CHLORO-1-(ISOXAZOL-3-YL)ETHAN-1-ONE
• Z1386913748
• DTXSID50664075
• 2-Chloro-1-(1,2-oxazol-3-yl)ethan-1-one
• AKOS018709128

• Inchi： 1S/C5H4ClNO2/c6-3-5(8)4-1-2-9-7-4/h1-2H,3H2
• InChI Key： OBDLJTHEFWKHEB-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CON=1)=O

Computed Properties

• Exact Mass: 144.9930561g/mol
• Monoisotopic Mass: 144.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.1Ų